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Compound of Interest

Compound Name: Frangufoline

Cat. No.: B1674050 Get Quote

Essential Safety and Handling Guide for
Frangufoline
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling of Frangufoline, a

sedative frangulanine-type cyclopeptide alkaloid intended for research use only.[1] Given that a

comprehensive Safety Data Sheet (SDS) is not readily available for this novel compound, it is

imperative to treat Frangufoline as a substance with unknown toxicity and potential biological

activity.[2][3][4] The following procedures are based on best practices for handling potent

research compounds and are designed to minimize exposure risk.

Quantitative Data Summary
Below is a summary of the available quantitative data for Frangufoline.
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Property Value Source

CAS Number 19526-09-1 [1]

Molecular Formula C31H42N4O4 [1]

Molecular Weight 534.70 g/mol [1]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

Short-Term Storage
Dry, dark, at 0 - 4°C (days to

weeks)
[1]

Long-Term Storage
Dry, dark, at -20°C (months to

years)
[1]

Personal Protective Equipment (PPE) Protocol
Due to the unknown hazard profile of Frangufoline, a cautious approach to PPE is mandatory.

The selection of PPE should be based on a risk assessment of the specific procedures being

performed.

Risk Level / Operation Minimum PPE Requirements

Low Exposure Potential (e.g., handling sealed

containers, visual inspection)

- Disposable nitrile gloves - Lab coat - ANSI

Z87.1 compliant safety glasses with side shields

Medium Exposure Potential (e.g., weighing

solid, preparing solutions in a fume hood)

- Double-gloving with disposable nitrile gloves -

Disposable lab coat or gown - ANSI Z87.1

compliant safety goggles or a face shield worn

over safety glasses[5] - N95 respirator (if

weighing powder outside of a containment hood

is unavoidable)

High Exposure Potential (e.g., procedures with a

high risk of aerosol generation, cleaning spills)

- Double-gloving with disposable nitrile gloves -

Chemical-resistant disposable suit or gown -

Full-face respirator with appropriate cartridges

or a Powered Air-Purifying Respirator (PAPR)[6]

[7]
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Note: Always inspect gloves for any signs of degradation or puncture before and during use.

Change gloves immediately if they become contaminated.[1] Do not wear PPE outside of the

designated laboratory area.[8]

Operational and Disposal Plan
The following step-by-step guidance outlines the safe handling of Frangufoline from receipt to

disposal.

Receiving and Storage
1.1. Inspection: Upon receipt, inspect the shipping container for any signs of damage or

leakage. If the container is compromised, handle it as a spill and follow the high-exposure

potential PPE protocol.

1.2. Labeling: Ensure the container is clearly labeled with the compound name, CAS

number, and any known hazard information. For newly synthesized or uncharacterized

compounds, it is prudent to label them as "Potentially Hazardous - Handle with Caution".[3]

[4]

1.3. Storage: Store Frangufoline in a designated, well-ventilated, and secure area according

to the temperature conditions specified in the data table.[1] Keep it segregated from

incompatible materials.

Experimental Procedures
2.1. Designated Area: All work with Frangufoline should be conducted in a designated area,

such as a certified chemical fume hood or a glove box, to minimize inhalation exposure.[4][9]

2.2. Weighing: Whenever possible, weigh solid Frangufoline within a containment device

such as a ventilated balance enclosure or a glove box. If this is not feasible, use a fume

hood and wear appropriate respiratory protection.

2.3. Solution Preparation:

Prepare solutions in a chemical fume hood.

Use a pipetting aid for all liquid transfers; never pipette by mouth.[1]
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Handle DMSO with care, as it can facilitate the absorption of other chemicals through the

skin.

2.4. Handling:

Avoid direct contact with the skin, eyes, and clothing.[2]

Use the smallest quantity of the compound necessary for the experiment to minimize

waste and potential exposure.[10]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[2]

Waste Disposal
3.1. Waste Segregation: All materials contaminated with Frangufoline (e.g., pipette tips,

gloves, vials, excess solution) must be treated as hazardous waste.[11]

3.2. Solid Waste: Collect contaminated solid waste (gloves, wipes, etc.) in a designated,

sealed, and clearly labeled hazardous waste container.

3.3. Liquid Waste:

Collect liquid waste containing Frangufoline in a dedicated, sealed, and labeled waste

container.

Do not mix with other waste streams unless compatibility is confirmed.

3.4. Disposal: Dispose of all hazardous waste through your institution's environmental health

and safety office, following all local, state, and federal regulations.[12]

Spill and Emergency Procedures
4.1. Minor Spill: For a small spill within a fume hood, use an appropriate absorbent material,

decontaminate the area, and dispose of all materials as hazardous waste.

4.2. Major Spill: In the event of a large spill or a spill outside of a containment area, evacuate

the immediate area, alert others, and contact your institution's emergency response team.
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4.3. Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open, and seek immediate medical attention.

Inhalation: Move to fresh air immediately and seek medical attention.

Safe Handling Workflow for Frangufoline
The following diagram illustrates the key steps and decision points for the safe handling of

Frangufoline.
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Caption: Workflow for the safe handling of Frangufoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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